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Compound of Interest

Compound Name: Ac9-25 TFA

Cat. No.: B1633925 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

Ac9-25 is a synthetic peptide fragment derived from the N-terminal region of Annexin A1.[1] It

functions as a ligand and agonist for the formyl peptide receptor 1 (FPR1), playing a role in

modulating inflammatory responses by inhibiting leukocyte extravasation and stimulating

neutrophil NADPH oxidase activation.[2][3] This peptide is typically purified using reverse-

phase high-performance liquid chromatography (RP-HPLC), a process that utilizes

trifluoroacetic acid (TFA) as an ion-pairing agent.[4][5] Consequently, the lyophilized peptide is

supplied as a TFA salt. While TFA aids in enhancing peptide solubility, its presence should be

noted for potential interference in highly sensitive cellular assays.[1][4]

This document provides detailed protocols for the proper reconstitution and storage of Ac9-25
TFA to ensure its stability, integrity, and optimal performance in research applications.

2.0 Ac9-25 Peptide Properties

The fundamental properties of the Ac9-25 peptide are summarized below.
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Property Value Reference

Sequence
QAWFIENEEQEYVQTVK

(Gln-1 is N-terminal amide)
[2]

Molecular Weight 2183.35 g/mol [2]

Molecular Formula C₉₉H₁₄₃N₂₃O₃₃ [2]

Biological Activity
Formyl Peptide Receptor

(FPR) Agonist
[3]

Supplied Form Lyophilized powder (TFA salt) [1]

Solubility
Soluble to 1 mg/mL in 20%

acetonitrile/water
[2]

3.0 Signaling Pathway of Ac9-25

Ac9-25 exerts its biological effects primarily through the activation of the Formyl Peptide

Receptor (FPR), a G-protein coupled receptor. This interaction initiates a downstream signaling

cascade leading to the activation of NADPH oxidase in neutrophils.
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Caption: Simplified signaling pathway of Ac9-25 via the FPR receptor.

4.0 Experimental Protocol: Reconstitution of Lyophilized Ac9-25 TFA

This protocol details the step-by-step procedure for reconstituting lyophilized Ac9-25 peptide to

prepare a stock solution.

4.1 Materials and Equipment

Vial of lyophilized Ac9-25 TFA peptide

Sterile, high-purity water (e.g., HPLC-grade or WFI)

High-purity acetonitrile (ACN)
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Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated precision pipettes and sterile tips

Vortex mixer

Benchtop microcentrifuge

4.2 Reconstitution Workflow

The general workflow for reconstituting the peptide is outlined below.

Start:
Lyophilized Ac9-25 Vial

1. Equilibrate vial
to room temperature

2. Briefly centrifuge vial
to collect powder

3. Prepare Solvent
(e.g., 20% ACN in H₂O)

4. Gently add solvent
to inner wall of vial

5. Dissolve peptide with
gentle agitation (swirling/vortexing)

6. Incubate for 15-30 min
to ensure full dissolution

7. Aliquot into sterile,
low-binding tubes

8. Store aliquots appropriately
(See Storage Guidelines)

End:
Ready-to-use Stock Solution

Click to download full resolution via product page
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Caption: Standard workflow for reconstituting lyophilized Ac9-25 peptide.

4.3 Step-by-Step Procedure

Equilibrate to Room Temperature: Before opening, allow the vial of lyophilized Ac9-25 to

warm to room temperature for at least 15-20 minutes.[6][7] This critical step prevents

atmospheric moisture from condensing inside the cold vial, which can compromise peptide

stability.[6]

Collect Lyophilized Powder: Briefly centrifuge the vial at a low speed (e.g., ~2000 x g for 1-2

minutes) to ensure all the lyophilized powder is collected at the bottom.

Prepare the Solvent: Prepare the reconstitution solvent. Based on solubility data, a solution

of 20% acetonitrile in sterile, high-purity water is recommended.[2] For a 1 mL final volume,

this would be 200 µL of acetonitrile and 800 µL of water.

Calculate Required Volume: Determine the volume of solvent needed to achieve the desired

stock concentration. For a 1 mg/mL stock solution from a 1 mg vial, you would add 1 mL of

solvent.

Molarity Calculation Example:

Desired Concentration: 1 mM (1 x 10⁻³ mol/L)

Molecular Weight (MW): 2183.35 g/mol

Mass in vial: 1 mg (1 x 10⁻³ g)

Volume (L) = Mass (g) / (Concentration (mol/L) * MW ( g/mol ))

Volume (L) = 1x10⁻³ / (1x10⁻³ * 2183.35) = 0.000458 L = 458 µL

Therefore, add 458 µL of solvent to a 1 mg vial to get a 1 mM stock solution.

Add Solvent: Carefully uncap the vial. Using a calibrated pipette, slowly add the calculated

volume of the prepared solvent, dispensing it down the inner wall of the vial rather than

directly onto the peptide powder.[6]
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Dissolve the Peptide: Recap the vial and facilitate dissolution using gentle agitation.[8] This

can be achieved by gently swirling the vial or by pulsing on a vortex mixer at a low setting.

Avoid vigorous shaking, which can cause aggregation or denaturation.[6]

Incubate for Complete Dissolution: Allow the solution to stand at room temperature for 15-30

minutes to ensure the peptide is completely dissolved.[8] The final solution should be clear

and free of particulates.

Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, divide the

stock solution into single-use aliquots in sterile, low-protein-binding polypropylene tubes.[9]

[10] The volume of each aliquot should be sufficient for one experiment.

5.0 Storage and Stability Guidelines

Proper storage is crucial for maintaining the biological activity of the Ac9-25 peptide solution.

The Ac9-25 sequence contains tryptophan (W), asparagine (N), and glutamine (Q), which are

susceptible to oxidation and deamidation, making correct storage of solutions particularly

important.[7][9]
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Storage Type Temperature Duration
Key
Considerations

Lyophilized Powder -20°C or -80°C Years

Must be stored

desiccated and

protected from light.[2]

[11]

Stock Solution (Short-

Term)
4°C Up to 1 week

Protect from light. Use

for immediate

experimental needs.

[6][10]

Stock Solution (Long-

Term)
-20°C or -80°C Months

Aliquoting is

mandatory to avoid

freeze-thaw cycles.[8]

[11] Frost-free

freezers should be

avoided due to

temperature

fluctuations.[7]

6.0 References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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